Cas no 111944-21-9 ((3-isocyanopropyl)benzene)

• Product Name: (3-isocyanopropyl)benzene
• CAS No: 111944-21-9
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• CID: 135390
• PubChem ID: 2734775
• Update Time: 2025-04-19

(3-isocyanopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,(3-isocyanopropyl)-
• 3-isocyanopropylbenzene
• 3-PHENYLPROPYL ISOCYANIDE
• NULL
• (3-ISOCYANOPROPYL)BENZENE
• 3-Phenylpropyl isocyanide(3-Isocyanopropyl)benzene
• 3-Phenylpropylisocyanide
• J-002664
• DTXSID20370499
• FT-0690392
• AKOS006342686
• 111944-21-9
• Benzene, (3-isocyanopropyl)-
• EN300-1869236
• GS-0091
• A802450
• 3-Phenylpropyl isocyanide,96%
• (3-isocyanopropyl)benzene

• MDL： MFCD02664668
• Inchi： 1S/C10H11N/c1-11-9-5-8-10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2
• InChI Key： ZQMZCHTXHCEALS-UHFFFAOYSA-N
• SMILES： [N+](#[C-])CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 145.08900
• Monoisotopic Mass: 145.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• Density: 0.94
• Boiling Point: 90 °C (7.501 mmHg)
• Refractive Index: 1.512-1.514
• PSA: 0.00000
• LogP: 1.76920

(3-isocyanopropyl)benzene Security Information

• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： 36/37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S36/37/39-26